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Compound of Interest

Compound Name: D-SNAP

Cat. No.: B1139882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of D-SNAP (S-Nitroso-N-Acetyl-D,L-Penicillamine), a widely used nitric oxide

(NO) donor in experimental research.

Quantitative Data Summary
The following table summarizes the key quantitative information for preparing D-SNAP stock

solutions.
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Parameter Value Reference

Molecular Formula C₇H₁₂N₂O₄S [1]

Molecular Weight 220.2 g/mol [1]

Appearance Green Crystalline Solid [2]

Storage Temperature -20°C [2]

Solubility in DMSO >25 mg/mL

Solubility in DMF >50 mg/mL [1]

Solubility in Ethanol >30 mg/mL [1]

Solubility in PBS (pH 7.2) >11.2 mg/mL [1]

Solubility in Water ≥2 mg/mL [2]

Half-life in Solution (pH 6-8,

37°C)
~6 hours (with metal chelators) [1]

Experimental Protocols
Materials

D-SNAP (S-Nitroso-N-Acetyl-D,L-Penicillamine) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Deoxygenated Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Analytical balance
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Protocol for Preparing a 100 mM D-SNAP Stock Solution
in DMSO
This protocol describes the preparation of a 100 mM stock solution of D-SNAP in DMSO. This

high-concentration stock is suitable for long-term storage and subsequent dilution to working

concentrations for various experimental assays.

Pre-weighing Preparation: Allow the D-SNAP powder vial to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing D-SNAP: Carefully weigh out 22.02 mg of D-SNAP powder using an analytical

balance and transfer it to a sterile, amber microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the D-SNAP powder.

Dissolution: Tightly cap the tube and vortex for 10-15 minutes, or until the D-SNAP is

completely dissolved.[3] The solution should be a clear, green color.

Aliquoting and Storage: Aliquot the 100 mM D-SNAP stock solution into smaller, single-use

volumes in sterile, amber microcentrifuge tubes. Store the aliquots at -20°C.[2][3] For long-

term storage, -80°C is recommended to minimize degradation.

Note: Due to the potential for precipitation when diluting in aqueous buffers, it is crucial to

perform dilutions immediately before use.[4]

Preparation of Working Solutions
For cell culture experiments, it is critical to minimize the final concentration of DMSO to avoid

solvent-induced toxicity.[4]

Thawing: Thaw a single aliquot of the 100 mM D-SNAP stock solution at room temperature,

protected from light.

Serial Dilution: Perform serial dilutions of the stock solution in the desired experimental buffer

(e.g., deoxygenated PBS or cell culture medium) to achieve the final working concentration.

It is recommended to add the D-SNAP stock to the buffer and mix immediately to prevent

precipitation.[4]
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Immediate Use: Use the prepared working solutions immediately, as the stability of D-SNAP
in aqueous solutions is limited.[1]

Mandatory Visualizations
Experimental Workflow for D-SNAP Stock Solution
Preparation
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Caption: Workflow for D-SNAP stock solution preparation and use.
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Signaling Pathway of D-SNAP as a Nitric Oxide Donor
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Caption: D-SNAP acts as an NO donor, initiating downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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